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Compound of Interest

Compound Name: Latrunculone B

Cat. No.: B1263126

Get Quote

Technical Guide for Researchers and Drug Development Professionals

Executive Summary & Nomenclature Clarification
Critical Disambiguation: Latrunculin B vs. Latrunculone
B
Before proceeding, it is vital to distinguish between the two chemically related but functionally

distinct compounds often confused in literature and procurement:

Latrunculin B (Target Compound): The widely used, cell-permeable macrolide toxin (CAS

76343-94-7, MW 395.[1][2][3]51) that reversibly inhibits actin polymerization.[1][3][4][5] It is

the standard reagent for cytoskeletal studies.[5]

Latrunculone B: An oxidized metabolite (ketone derivative) of Latrunculin B found in

Negombata sponges. It is structurally similar but exhibits significantly reduced or altered

biological activity compared to the parent compound.

Scope of this Protocol: This guide focuses on Latrunculin B, the active actin inhibitor.[3][4][6][7]

[8][9] However, due to the structural similarity (macrolide core), the solubility and preparation
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protocols described below apply equally to Latrunculone B should you specifically possess

that derivative for Structure-Activity Relationship (SAR) studies.[2]

Scientific Background & Mechanism[2][8][11]
Mechanism of Action
Latrunculin B functions as a "monomer sequestering agent."[7] Unlike Cytochalasins, which

cap the barbed end of actin filaments, Latrunculin B binds with 1:1 stoichiometry to monomeric

G-actin near the nucleotide-binding cleft.[1][2] This binding conformationally locks G-actin,

preventing it from exchanging nucleotides (ATP/ADP) and polymerizing into F-actin filaments.

[1][2] The result is the rapid disassembly of the actin cytoskeleton as F-actin naturally

depolymerizes without being replenished.[2]

Mechanism Visualization
The following diagram illustrates the sequestration mechanism:
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Figure 1: Mechanism of Action. Latrunculin B sequesters G-actin monomers, shifting the

equilibrium toward depolymerization.[1][2]

Material Safety & Stability Data

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body#application-note-preparation-and-handling-of-latrunculin-b-stock-solutions
https://en.wikipedia.org/wiki/Latrunculin
https://journals.physiology.org/doi/full/10.1152/ajpcell.2001.281.2.C407
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/product/b1263126/docs?utm_src=pdf-body-img#application-note-preparation-and-handling-of-latrunculin-b-stock-solutions
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Warning: Latrunculin B is a potent marine toxin.[9][10] It is harmful by inhalation, ingestion, and

skin contact.[2]

Parameter Specification

CAS Number 76343-94-7

Molecular Weight 395.51 g/mol

Physical State
Yellowish solid/film (often supplied as a thin film

in a vial)

Primary Solvent
DMSO (Dimethyl sulfoxide) or Ethanol

(anhydrous)

Solubility Limit ~25 mg/mL (approx. 63 mM) in DMSO/Ethanol

Storage (Powder)
-20°C, desiccated, protected from light (Stable

>1 year)

Storage (Solution)
-20°C (Stable 1-3 months); -80°C (Stable 6

months)

Serum Sensitivity
High. Slowly inactivated by Fetal Bovine Serum

(FBS).[1][2][6][10]

Preparation Protocol
Reagents and Equipment

Latrunculin B: 1 mg vial (typical commercial size).[1]

Solvent: High-grade Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, sterile filtered.

Note: Ethanol is an alternative, but DMSO is preferred for lower volatility during storage.[2]

Vortex Mixer.

Centrifuge: Mini-spin for collecting liquid.

Amber Microcentrifuge Tubes: 0.5 mL or 1.5 mL (for aliquoting).
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Step 1: Molarity Calculations
Always calculate volume based on the specific mass in your vial. Commercial vials may contain

slight overfills.[1]

Target Stock Concentration:10 mM (Recommended standard stock).

Mass of Latrunculin B Target Concentration Volume of DMSO Required

100 µg 10 mM 25.3 µL

500 µg 10 mM 126.4 µL

1 mg 10 mM 252.8 µL

1 mg 5 mM 505.7 µL

1 mg 1 mM 2.53 mL

Formula:

[1][2]
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Start: Lyophilized Latrunculin B
(Store at -20°C until use)

Equilibrate vial to Room Temp
(Prevents condensation inside vial)

Add Anhydrous DMSO
(Refer to Calculation Table)

Vortex gently for 30 sec
Ensure complete dissolution (yellow tint)

Quick Spin (Top-down)
Collect solution at bottom

Aliquot into Amber Tubes
(Avoid freeze-thaw cycles)

Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for preparing and storing the stock solution.[1][2]

Detailed Procedure
Equilibration: Remove the Latrunculin B vial from the freezer and let it sit at room

temperature for 10–15 minutes before opening. This prevents atmospheric moisture from

condensing on the hygroscopic solid.
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Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 252.8 µL for 1 mg to

make 10 mM) directly to the original product vial.

Tip: If the product is a thin film on the walls, wash the solvent over the walls using the

pipette tip.[2]

Mixing: Vortex for 30 seconds. Inspect visually; the solution should be clear and slightly

yellow.

Aliquoting: Do not store the bulk stock in one tube. Divide into single-use aliquots (e.g., 10–

20 µL) in light-protective (amber) tubes.

Reasoning: Repeated freeze-thaw cycles degrade Latrunculin B.[1][2]

Storage: Place aliquots at -20°C. For long-term storage (>3 months), -80°C is preferred.

Usage & Experimental Considerations
Working Concentrations

Typical Range: 0.1 µM – 5 µM.[1]

Duration: Effects are rapid (within 5–30 minutes).[1]

Serum Inactivation: Latrunculin B is slowly inactivated by serum components.[1][3][4][11]

Protocol Adjustment: For long-term incubations (>2 hours), replenish the media with fresh

Latrunculin B or perform the experiment in serum-free media if cell viability permits.

Quality Control: Phalloidin Validation Assay
To verify the activity of your stock solution, perform a simple F-actin staining assay.[2]

Cell Type: HeLa or NIH3T3 cells on coverslips.[1]

Treatment: Treat with 1 µM Latrunculin B for 20 minutes.

Fixation: 4% Paraformaldehyde (10 min).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/latrunculin-b-actin-polymerization-inhibitor-tbi4303/
https://www.msesupplies.com/products/tribioscience-latrunculin-b-actin-polymerization-inhibitor-tbi4303
https://www.biossusa.com/products/bs-83381c
https://en.wikipedia.org/wiki/Latrunculin
https://www.abcam.com/en-us/products/biochemicals/latrunculin-b-actin-polymerization-inhibitor-ab144291
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263126?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stain: Phalloidin-Fluorophore (e.g., Rhodamine-Phalloidin).[1][2]

Expected Result:

Control (DMSO): Long, distinct stress fibers.[2]

Latrunculin B Treated: Loss of stress fibers; appearance of actin "aggregates" or punctae;

cell rounding.

Troubleshooting Guide
Issue Probable Cause Solution

Precipitation upon dilution
Aqueous shock (high

concentration in water)

Ensure the final DMSO

concentration is <0.5%.[1][2]

Add stock to media while

vortexing/swirling.[1]

Loss of Activity Serum inactivation

Use serum-free media or

replenish drug every 2-3

hours.[1][2]

Loss of Activity Freeze-thaw degradation
Discard old aliquot.[1][2] Use a

fresh single-use aliquot.

Unexpected Toxicity DMSO toxicity

Run a "Vehicle Control"

(DMSO only) to ensure toxicity

is not solvent-based.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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